4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)9-2-4-10(13(17)7-9)11-6-8(14(18)19)3-5-12(11)16/h2-7H,1H3,(H,18,19)
• InChI Key: OKSPQSYVQZHUBW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=CC(=C2)C(=O)O)Cl)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID10691448
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261914-50-4

Description

4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (4-Cl-3-FMCB) is an organic compound belonging to the class of benzoic acids. It is a white crystalline solid with a melting point of 113-115°C and is soluble in water, alcohol, and other polar solvents. 4-Cl-3-FMCB has a variety of uses in scientific research and has been studied extensively in the fields of organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been studied as a precursor for the synthesis of various organic compounds, including 4-chloro-3-fluorobenzamide, 4-chloro-3-fluorobenzaldehyde, and 4-chloro-3-fluorobenzyl alcohol. It has also been used as an intermediate in the synthesis of various pharmaceuticals, such as fluoxetine, paroxetine, and sertraline. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of various biochemicals, including amino acids, nucleotides, and peptides.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is not well understood. However, it is believed to act as an organic acid catalyst in the synthesis of various organic compounds. It is thought to promote the formation of a carboxylic acid group, which can then act as a nucleophile in the reaction. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is thought to act as an acid catalyst in the formation of amides, which can then be used in the synthesis of various pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it is believed that 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% may act as an inhibitor of certain enzymes, such as the enzyme acetylcholinesterase. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is relatively non-toxic and has a low melting point, making it suitable for use in a variety of laboratory experiments. However, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is not very stable and may decompose at higher temperatures. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% may react with certain compounds, such as amines, and should be handled with care.

Future Directions

The potential future applications of 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% include its use as a precursor in the synthesis of various organic compounds, pharmaceuticals, and biochemicals. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% may be used to study the mechanism of action of various enzymes, such as acetylcholinesterase and cyclooxygenase. Additionally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% may be used to study the biochemical and physiological effects of various compounds, such as drugs and other organic molecules. Finally, 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% may be used to develop new and improved synthetic methods for the production of various organic compounds.

Synthesis Methods

4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is synthesized through a multi-step process involving the reaction of 2-fluoro-4-methoxybenzaldehyde with 4-chlorobenzoic acid in the presence of a catalytic amount of sodium hydroxide. The reaction is carried out in an ethanol-water mixture at a temperature of 80°C for approximately 2 hours. The product is then purified by recrystallization from a mixture of ethanol and water and dried to obtain the desired 4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%.